Cas no 1806836-89-4 (4-Amino-2-cyano-6-(difluoromethyl)pyridine-3-methanol)

• Product Name: 4-Amino-2-cyano-6-(difluoromethyl)pyridine-3-methanol
• CAS No: 1806836-89-4
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 4853151
• Update Time: 2025-10-25

4-Amino-2-cyano-6-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-6-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H7F2N3O/c9-8(10)6-1-5(12)4(3-14)7(2-11)13-6/h1,8,14H,3H2,(H2,12,13)
• InChI Key： HAUKNYHVMPUJRB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(CO)=C(C#N)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 0.5
• Topological Polar Surface Area: 82.9

Additional information on 4-Amino-2-cyano-6-(difluoromethyl)pyridine-3-methanol

4-Amino-2-cyano-6-(difluoromethyl)pyridine-3-methanol: A Comprehensive Overview

4-Amino-2-cyano-6-(difluoromethyl)pyridine-3-methanol, also known by its CAS number 1806836-89-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a pyridine ring substituted with an amino group at position 4, a cyano group at position 2, a difluoromethyl group at position 6, and a hydroxymethyl group at position 3. These substituents contribute to the compound's diverse chemical properties and reactivity.

The synthesis of 4-Amino-2-cyano-6-(difluoromethyl)pyridine-3-methanol involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging techniques such as nucleophilic aromatic substitution and catalytic hydrogenation. Researchers have explored various routes to optimize the yield and purity of this compound, making it more accessible for further studies.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. The presence of multiple functional groups allows for further chemical modifications, enabling the creation of derivatives with enhanced biological activity. For instance, the amino group can be exploited for peptide coupling, while the cyano group can serve as a site for nucleophilic attack in subsequent reactions.

Recent studies have highlighted the role of 4-Amino-2-cyano-6-(difluoromethyl)pyridine-3-methanol in medicinal chemistry. Its structural similarity to certain pharmacophores suggests its potential as a lead compound in drug design. Researchers have investigated its ability to inhibit key enzymes involved in diseases such as cancer and neurodegenerative disorders. Preliminary results indicate that this compound exhibits moderate inhibitory activity against these targets, warranting further exploration.

In addition to its pharmaceutical applications, this compound has shown promise in material science. The pyridine ring's aromaticity and electron-withdrawing substituents make it suitable for use in constructing coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The environmental impact of synthesizing and using 4-Amino-2-cyano-6-(difluoromethyl)pyridine-3-methanol is another area of concern. Researchers are actively exploring green chemistry approaches to minimize waste and energy consumption during its production. This includes the use of recyclable catalysts and solvent systems that reduce the ecological footprint associated with its synthesis.

In conclusion, 4-Amino-2-cyano-6-(difluoromethyl)pyridine-3-methanol, with its unique structure and versatile functional groups, represents a valuable molecule with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as an important compound in both academic and industrial settings.